Cas no 1781932-33-9 (BMS 599626 dihydrochloride)

BMS 599626 dihydrochloride structure
BMS 599626 dihydrochloride structure
Product Name:BMS 599626 dihydrochloride
CAS No:1781932-33-9
MF:C27H29Cl2FN8O3
MW:603.475366353989
CID:5583711
PubChem ID:90488998
Update Time:2025-07-14

BMS 599626 dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-Morpholinylmethyl-[4-[[1-[(3-fluorophenyl)methyl]-1H-indazol-5-yl]amino]-5-methylpyrrolo[2,1-f][1,2,4]triazin-6-yl]-carbamate dihydrochloride
    • [(3S)-morpholin-3-yl]methyl N-[4-[[1-[(3-fluorophenyl)methyl]indazol-5-yl]amino]-5-methylpyrrolo[2,1-f][1,2,4]triazin-6-yl]carbamate;dihydrochloride
    • AC480 dihydrochloride
    • AKOS024458463
    • BMS 599626 dihydrochloride
    • 1781932-33-9
    • BMS 599626 2HCl (873837-23-1(HCl))
    • BMS 599626 dihydrochloride (714971-09-2 free base)
    • AKOS040745138
    • BMS-599626 dihydrochloride
    • (3S)-morpholin-3-ylmethyl N-[4-({1-[(3-fluorophenyl)methyl]indazol-5-yl}amino)-5-methylpyrrolo[2,1-f][1,2,4]triazin-6-yl]carbamate dihydrochloride
    • BMS-599626 (dihydrochloride)
    • EX-A2296B
    • T5398
    • CS-0033253
    • HY-110333
    • Inchi: 1S/C27H27FN8O3.2ClH/c1-17-23(34-27(37)39-15-22-14-38-8-7-29-22)13-36-25(17)26(30-16-32-36)33-21-5-6-24-19(10-21)11-31-35(24)12-18-3-2-4-20(28)9-18;;/h2-6,9-11,13,16,22,29H,7-8,12,14-15H2,1H3,(H,34,37)(H,30,32,33);2*1H/t22-;;/m0../s1
    • InChI Key: SKHKFWSXLCGMNF-IKXQUJFKSA-N
    • SMILES: Cl.Cl.FC1=CC=CC(=C1)CN1C2C=CC(=CC=2C=N1)NC1C2=C(C)C(=CN2N=CN=1)NC(=O)OC[C@@H]1COCCN1

Computed Properties

  • Exact Mass: 602.1723704g/mol
  • Monoisotopic Mass: 602.1723704g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 8
  • Complexity: 828
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 120Ų

BMS 599626 dihydrochloride Pricemore >>

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Additional information on BMS 599626 dihydrochloride

Comprehensive Overview of BMS 599626 dihydrochloride (CAS No. 1781932-33-9): Mechanism, Applications, and Research Insights

BMS 599626 dihydrochloride (CAS No. 1781932-33-9) is a biologically active small molecule compound that has garnered significant attention in pharmaceutical research due to its unique properties and potential therapeutic applications. As a selective inhibitor, this compound targets specific kinase pathways, making it a valuable tool for studying cellular signaling mechanisms and developing novel treatments for various conditions. Researchers and pharmaceutical professionals frequently search for "BMS 599626 dihydrochloride mechanism of action" or "CAS 1781932-33-9 solubility," reflecting the growing interest in its biochemical characteristics and practical uses.

The molecular structure of BMS 599626 dihydrochloride contributes to its high binding affinity and selectivity, which are critical for its role in preclinical studies. Recent advancements in kinase inhibitor research have highlighted the importance of compounds like BMS 599626 dihydrochloride, particularly in the context of personalized medicine and targeted therapies. Common queries such as "BMS 599626 dihydrochloride stability" and "1781932-33-9 synthesis protocol" underscore the need for detailed technical data to support laboratory and clinical workflows.

In the realm of drug discovery, BMS 599626 dihydrochloride is often discussed alongside trending topics like "kinase inhibitor optimization" and "small molecule drug delivery systems." Its dihydrochloride salt form enhances solubility, a feature frequently explored in searches like "BMS 599626 dihydrochloride pharmacokinetics." This adaptability makes the compound a candidate for further development in oral formulations, aligning with industry demands for bioavailable therapeutics.

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In summary, BMS 599626 dihydrochloride (CAS No. 1781932-33-9) represents a multifaceted compound with broad implications for both basic science and applied research. Its role in advancing kinase-targeted therapies continues to inspire exploration, as evidenced by the diverse range of user queries and emerging studies. By addressing key questions around its properties and applications, this overview aims to serve as a reliable resource for professionals navigating the complexities of modern drug development.

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